2-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[4-(2,4-dimethylphenyl)sulfonylpiperazin-1-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C20H24FN3O3S/c1-15-3-8-19(16(2)13-15)28(26,27)24-11-9-23(10-12-24)14-20(25)22-18-6-4-17(21)5-7-18/h3-8,13H,9-12,14H2,1-2H3,(H,22,25)
• InChI Key: FKHZTFTZHDGEDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)N2CCN(CC2)CC(=O)NC3=CC=C(C=C3)F)C
• Molecular Formula: C20H24FN3O3S
• Molecular Weight: 405.5 g/mol
• CAS No.: 706774-63-2

Description

2-[4-(2,4-dimethylbenzenesulfonyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has shown promising results in scientific research for the treatment of various diseases.

Scientific Research Applications

Research Insights

• New Psychoactive Substances : A study on the prevalence of new psychoactive substances in hair samples highlighted the importance of including common drugs like mCPP, ketamine, and 4-FA in screening procedures for clinical and forensic toxicology due to their high prevalence (Rust et al., 2012).

• HIV-1 Protease Inhibitor Metabolism : Research on the metabolism of L-735,524, a potent HIV-1 protease inhibitor, in human urine revealed significant metabolic pathways involving glucuronidation and N-depyridomethylation, illustrating the complex biotransformation of therapeutic agents (Balani et al., 1995).

• Orexin Receptor Antagonist Disposition : A study on the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, in humans showed that the drug is primarily eliminated via feces and undergoes extensive metabolism, with significant implications for insomnia treatment (Renzulli et al., 2011).